2-bromo-N-cyclopropylbenzamide
Overview
Description
2-bromo-N-cyclopropylbenzamide is a chemical compound with the molecular formula C10H10BrNO . It has a molecular weight of 240.1 g/mol .
Molecular Structure Analysis
The InChI string of 2-bromo-N-cyclopropylbenzamide isInChI=1S/C10H10BrNO/c11-9-4-2-1-3-8(9)10(13)12-7-5-6-7/h1-4,7H,5-6H2,(H,12,13) . The Canonical SMILES string is C1CC1NC(=O)C2=CC=CC=C2Br . These strings provide a textual representation of the molecule’s structure. Physical And Chemical Properties Analysis
2-bromo-N-cyclopropylbenzamide has a molecular weight of 240.10 g/mol . It has a computed XLogP3 value of 1.6, which is a measure of its lipophilicity . It has one hydrogen bond donor and one hydrogen bond acceptor . The compound has a rotatable bond count of 2 . The topological polar surface area is 29.1 Ų . The compound has a complexity of 203 .Scientific Research Applications
Organic Synthesis
2-bromo-N-cyclopropylbenzamide: is a valuable building block in organic synthesis. Its bromine atom is a good leaving group, making it a versatile intermediate for various coupling reactions. Researchers can use it to synthesize complex molecules, particularly in the development of pharmaceuticals and agrochemicals. The cyclopropyl group can introduce steric hindrance, influencing the pharmacokinetics of potential drug candidates .
Medicinal Chemistry
In medicinal chemistry, 2-bromo-N-cyclopropylbenzamide can be utilized to create benzamide derivatives that have potential therapeutic applications. Benzamides are known to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antipsychotic effects. The introduction of the cyclopropyl group may lead to the discovery of new compounds with enhanced activity or selectivity .
Material Science
This compound can also play a role in material science, particularly in the synthesis of novel organic materials. Its incorporation into polymers or small molecules can alter material properties such as thermal stability, rigidity, and electronic characteristics, which are crucial for developing advanced materials for electronics or biomedicine .
Chemical Synthesis Optimization
2-bromo-N-cyclopropylbenzamide: serves as a subject for research in chemical synthesis optimization. Scientists can explore different catalysts, solvents, and reaction conditions to improve the efficiency and yield of reactions involving this compound. Such studies contribute to the broader field of green chemistry by reducing waste and energy consumption .
Analytical Chemistry
In analytical chemistry, derivatives of 2-bromo-N-cyclopropylbenzamide could be used as standards or reagents in chromatographic methods and spectroscopic analysis. They can help in the quantification and identification of substances within complex mixtures, aiding in quality control and research .
Bioconjugation Techniques
The compound’s reactive bromine allows for its use in bioconjugation techniques. It can be used to label proteins, nucleic acids, or other biomolecules with fluorescent tags or other markers for biological assays, imaging, or therapeutic purposes. This application is particularly relevant in the field of targeted drug delivery and diagnostics .
properties
IUPAC Name |
2-bromo-N-cyclopropylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrNO/c11-9-4-2-1-3-8(9)10(13)12-7-5-6-7/h1-4,7H,5-6H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRICRLWCYABOSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=CC=CC=C2Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30356764 |
Source
|
| Record name | N-CYCLOPROPYL 2-BROMOBENZAMIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30356764 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
88229-18-9 |
Source
|
| Record name | N-CYCLOPROPYL 2-BROMOBENZAMIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30356764 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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